Cas no 111424-33-0 (Naphth[2,1-g]isoquinoline, 11-chloro-7-methyl-)

Naphth[2,1-g]isoquinoline, 11-chloro-7-methyl- structure
111424-33-0 structure
Product Name:Naphth[2,1-g]isoquinoline, 11-chloro-7-methyl-
CAS No:111424-33-0
MF:C18H12ClN
MW:277.747583389282
CID:1203167
Update Time:2024-08-05

Naphth[2,1-g]isoquinoline, 11-chloro-7-methyl- Chemical and Physical Properties

Names and Identifiers

    • Naphth[2,1-g]isoquinoline, 11-chloro-7-methyl-
    • Inchi: 1S/C18H12ClN/c1-11-13-7-6-12-4-2-3-5-15(12)16(13)10-17-14(11)8-9-20-18(17)19/h2-10H,1H3
    • InChI Key: BRVPLLMCHGRCHQ-UHFFFAOYSA-N
    • SMILES: C1(Cl)C2=C(C(C)=C3C=CC4C(C3=C2)=CC=CC=4)C=CN=1

Computed Properties

  • Exact Mass: 277.06596

Experimental Properties

  • Density: 1.302±0.06 g/cm3(Predicted)
  • Melting Point: 144 °C(Solv: hexane (110-54-3))
  • Boiling Point: 503.9±30.0 °C(Predicted)
  • PSA: 12.89
  • pka: 3.44±0.30(Predicted)
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